3-(2,5-dimethoxyphenyl)-8-((dimethylamino)methyl)-7-hydroxy-2H-chromen-2-one
Description
3-(2,5-dimethoxyphenyl)-8-((dimethylamino)methyl)-7-hydroxy-2H-chromen-2-one, also known as DMAC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of coumarin derivatives and has been found to possess various biochemical and physiological effects.
Scientific Research Applications
Antioxidant Activity
The compound demonstrates potent antioxidant properties due to its hydroxy and methoxy functional groups. Antioxidants play a crucial role in protecting cells from oxidative stress, which can lead to various diseases. Researchers have investigated its potential in scavenging free radicals and preventing cellular damage .
Anti-Inflammatory Effects
Inflammation is a common factor in many diseases. Studies suggest that this compound may inhibit inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Its unique chemical structure contributes to its anti-inflammatory activity .
Neuroprotective Potential
Given its structural resemblance to flavonoids, this compound has been explored for its neuroprotective effects. Researchers investigate its ability to enhance neuronal survival, reduce oxidative stress, and potentially mitigate neurodegenerative conditions .
Anticancer Properties
Preliminary studies indicate that this compound exhibits anticancer potential. It may interfere with cancer cell growth, induce apoptosis (programmed cell death), and inhibit angiogenesis (formation of blood vessels that feed tumors). Further research is needed to validate its efficacy against specific cancer types .
Cardiovascular Health
The compound’s antioxidant and anti-inflammatory properties may contribute to cardiovascular health. Researchers explore its effects on blood pressure regulation, lipid metabolism, and endothelial function. Cardiovascular diseases remain a significant global health concern, and compounds like this offer promise in prevention and management .
Photoprotective Applications
Due to its chromenone structure, this compound could be used in sunscreens and photoprotective formulations. It absorbs UV radiation and may prevent skin damage caused by excessive sun exposure. Its hydroxy and methoxy groups enhance its photoprotective potential .
properties
IUPAC Name |
3-(2,5-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxychromen-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO5/c1-21(2)11-16-17(22)7-5-12-9-15(20(23)26-19(12)16)14-10-13(24-3)6-8-18(14)25-4/h5-10,22H,11H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBSPNTGOODOKJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=C(C=CC2=C1OC(=O)C(=C2)C3=C(C=CC(=C3)OC)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,5-dimethoxyphenyl)-8-((dimethylamino)methyl)-7-hydroxy-2H-chromen-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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